Cas no 1260728-89-9 (1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1260728-89-9
• MF: C₁₉H₁₅N₃O₂
• MW: 317.3413
• CID: 5345320
• Update Time: 2025-06-13

1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one
• 1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4(1H)-one
• 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H15N3O2/c1-12-7-9-13(10-8-12)18-20-19(24-21-18)15-11-22(2)16-6-4-3-5-14(16)17(15)23/h3-11H,1-2H3
• InChI Key： COZBZHXDCJJFGX-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])N(C([H])([H])[H])C3=C([H])C([H])=C([H])C([H])=C3C2=O)=NC(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 513
• XLogP3: 3.6
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Introduction to 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1260728-89-9)

1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1260728-89-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their broad-spectrum antibacterial and antifungal properties. The unique structural features of this molecule, particularly the presence of the 1,2,4-oxadiazole and quinoline moieties, contribute to its biological activity and make it a promising candidate for further research and development.

The chemical structure of 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one is characterized by a quinoline core fused with a dihydroquinoline ring. The substitution at the 3-position with a 1,2,4-oxadiazole moiety and the presence of a methyl group at the 1-position are key structural elements that influence its pharmacological properties. These features have been shown to enhance the compound's stability and bioavailability, making it an attractive target for drug discovery.

Recent studies have highlighted the potential of 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and cell division.

In addition to its antibacterial properties, 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses antiproliferative effects on various cancer cell lines. The mechanism underlying these effects is thought to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

The pharmacokinetic profile of 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has demonstrated low toxicity in preclinical models, which is an important consideration for its potential use as a therapeutic agent.

The development of new drugs often involves extensive optimization processes to enhance their efficacy and safety profiles. In this context, researchers have explored various structural modifications of 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one. For instance, substituting different functional groups at various positions on the quinoline core or modifying the 1,2,4-oxadiazole moiety can lead to compounds with improved pharmacological properties. These efforts aim to identify lead compounds with enhanced potency and reduced side effects.

Clinical trials are an essential step in translating laboratory findings into practical applications. While 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one is still in the early stages of development, preliminary clinical studies have shown promising results. These trials have focused on evaluating the safety and tolerability of the compound in human subjects. The data collected from these studies will be crucial for determining the optimal dosing regimens and identifying any potential adverse effects.

In conclusion, 1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1260728-89-9) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential for addressing unmet medical needs in areas such as infectious diseases and cancer therapy.